Cas no 221376-30-3 (Aconitane-1,3,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,3a,14a,16b)- (9CI))

Aconitane-1,3,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,3a,14a,16b)- (9CI) structure

221376-30-3 structure

Product Name:Aconitane-1,3,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,3a,14a,16b)- (9CI)

CAS No:221376-30-3

MF:C₂₃H₃₇NO₅

MW:407.543587446213

CID:281106

Update Time:2024-03-01

Aconitane-1,3,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,3a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Aconitane-1,3,14-triol,20-ethyl-8,16-dimethoxy-4-methyl-, (1a,3a,14a,16b)- (9CI)
- Crispulidine
- Aconitane-1,3,14-triol, 20-ethyl-8,16-dimethoxy-4-methyl-, (1α,3α,14α,16β)- (9CI)
- Inchi： 1S/C23H37NO5/c1-5-24-10-21(2)15-7-13-20(24)23(15,17(26)8-16(21)25)12-6-11-14(28-3)9-22(13,29-4)18(12)19(11)27/h11-20,25-27H,5-10H2,1-4H3
- InChI Key： OUHXFIWCHDIJBE-UHFFFAOYSA-N
- SMILES： OC1C2C(CC3(C4CC5C6(C)C(CC(C5(C4N(CC)C6)C(C13)C2)O)O)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
XLogP3: 0.358

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